N-(2,4-dimethoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide
• InChI: InChI=1S/C19H20N2O5/c1-24-12-6-7-15(17(10-12)25-2)21-18(22)11-26-16-5-3-4-14-13(16)8-9-20-19(14)23/h3-7,10H,8-9,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: RDNHGAVQEZNQFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)COC2=CC=CC3=C2CCNC3=O)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide, also known as DIMEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIMEB is a small molecule that belongs to the class of isoquinolinone derivatives and has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of (±)-crispine A through a high-yielding cyclisation process (King, 2007).
• It's involved in the study of structural aspects and properties of salt and inclusion compounds of isoquinoline derivatives, which have significant fluorescence emission properties (Karmakar et al., 2007).
• N-[2-(3,4-Dimethoxyphenyl)ethyl]acetamides, related to this compound, have been explored for their potential in synthesizing catechols and dihydroisoquinolines, offering new possibilities in chemical synthesis (Niederstein & Peter, 1989).

Pharmacological Research

• Some derivatives of this compound have shown broad-spectrum antitumor activity, indicating potential in cancer treatment research (Al-Suwaidan et al., 2016).
• In a study on Japanese encephalitis, a novel derivative exhibited significant antiviral and antiapoptotic effects, suggesting potential therapeutic applications (Ghosh et al., 2008).
• Analgesic and anti-inflammatory activities have been observed in related compounds, contributing to pain management and inflammation research (Yusov et al., 2019).

Molecular and Structural Studies

• The compound has been used in the synthesis and study of various isoquinolines and their derivatives, contributing to the understanding of molecular structures and properties (Koning et al., 2003).
• It has played a role in the development of new methods for isoquinoline synthesis, highlighting its importance in organic chemistry (Zhang et al., 2011).

Molecular Docking and Spectroscopy

• The compound and its derivatives have been the subject of molecular docking studies, revealing potential interactions with biological targets (El-Azab et al., 2016).